Cas no 2138240-98-7 (3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138240-98-7
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 6206503
• PubChem ID: 165488274
• Update Time: 2025-10-30

3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole
• 2138240-98-7
• EN300-784271

• Inchi： 1S/C13H14FN3/c1-8-2-4-11-10(6-8)13(17-16-11)9-3-5-12(14)15-7-9/h3,5,7-8H,2,4,6H2,1H3,(H,16,17)
• InChI Key： MFQFZDHQXVHCOH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C2=C(CCC(C)C2)NN=1

Computed Properties

• Exact Mass: 231.11717562g/mol
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole

Comprehensive Overview of 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138240-98-7)

The compound 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138240-98-7) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluoropyridine moiety and a tetrahydroindazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery.

In recent years, the demand for fluorinated compounds like 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The incorporation of fluorine atoms, as seen in this compound, is a strategic approach to fine-tune molecular properties, addressing common challenges such as drug resistance and off-target effects.

The synthesis of CAS No. 2138240-98-7 involves multi-step organic reactions, often starting from readily available pyridine derivatives and cyclohexanone precursors. Key steps may include Pd-catalyzed cross-coupling to introduce the fluoropyridine group and reductive amination to construct the tetrahydroindazole scaffold. These methodologies are well-documented in peer-reviewed journals, reflecting the compound's relevance in modern synthetic chemistry.

From a commercial perspective, 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its structural complexity and functional group diversity make it a valuable building block for fragment-based drug design. Additionally, the compound's IP status and patent landscape are frequently analyzed by industry stakeholders to assess its freedom-to-operate in drug development programs.

Environmental and regulatory considerations for CAS No. 2138240-98-7 are also critical discussion points. While not classified as hazardous, its ecotoxicological profile and biodegradability are often evaluated to ensure compliance with green chemistry principles. This aligns with the broader scientific community's focus on sustainable molecular design, a topic frequently searched in academic and industrial databases.

In summary, 3-(6-fluoropyridin-3-yl)-5-methyl-4,5,6,7-tetrahydro-2H-indazole represents a compelling case study in the intersection of medicinal chemistry, materials science, and process optimization. Its versatility and potential applications continue to drive research interest, making it a noteworthy subject for professionals exploring small-molecule therapeutics and specialty chemicals.